![molecular formula C9H7ClN2O B116227 1-Acetyl-4-chloro-1H-indazole CAS No. 145439-15-2](/img/structure/B116227.png)
1-Acetyl-4-chloro-1H-indazole
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Overview
Description
1-Acetyl-4-chloro-1H-indazole is a chemical compound with the molecular formula C9H7ClN2O and a molecular weight of 194.6 . It is used for research purposes .
Synthesis Analysis
The synthesis of 1H-indazoles, which includes 1-Acetyl-4-chloro-1H-indazole, has been a subject of research in recent years . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . A Cu(OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described .Molecular Structure Analysis
The molecular structure of 1-Acetyl-4-chloro-1H-indazole comprises of 9 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds . These reactions are carried out without catalyst and solvent from 2-azidobenzaldehydes and amines .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Acetyl-4-chloro-1H-indazole include a molecular weight of 194.6 and a molecular formula of C9H7ClN2O .Scientific Research Applications
Medicine: Anticancer Applications
1-Acetyl-4-chloro-1H-indazole has shown promise in medicinal chemistry, particularly in anticancer research. Derivatives of this compound have been found to exhibit antiproliferative activity against various neoplastic cell lines . For instance, certain indazole carboxamides can inhibit cell growth in colon and melanoma cell lines, indicating potential use in chemotherapy drugs.
Agriculture: Pesticide Development
In the agricultural sector, indazole derivatives are being explored for their use in pesticide development. The structural motif of indazole is key in creating compounds with biological activities that could serve as effective pesticides .
Material Science: Advanced Material Synthesis
The indazole nucleus is integral in synthesizing advanced materials. Its incorporation into polymers and other materials could lead to the development of new products with enhanced properties .
Environmental Science: Pollution Treatment
Indazole derivatives are being studied for their role in environmental science, particularly in the treatment of pollution. Their chemical properties may be harnessed to create compounds that can break down pollutants or act as sensors for environmental monitoring .
Analytical Chemistry: Chemical Analysis
In analytical chemistry, 1-Acetyl-4-chloro-1H-indazole can be used as a precursor or intermediate in the synthesis of complex molecules used in chemical analysis and detection methods .
Pharmacology: Drug Design and Discovery
This compound plays a significant role in pharmacology, where it is used in the design and discovery of new drugs. Its structure is a key component in several marketed drugs and is being used to develop novel therapeutic agents .
Biochemistry: Enzyme Inhibition
In biochemistry, indazole derivatives, including 1-Acetyl-4-chloro-1H-indazole, are studied for their enzyme inhibition properties. This is crucial for understanding metabolic pathways and designing inhibitors for specific enzymes involved in disease processes .
Chemical Synthesis: Synthetic Methodology
Finally, in the field of chemical synthesis, this compound is utilized in developing new synthetic methodologies. It serves as a building block for constructing complex molecules with potential applications across various chemical industries .
Safety and Hazards
The safety data sheet for 4-Chloro-1H-indazole, a related compound, indicates that it is toxic if swallowed and causes serious eye irritation . It is recommended to wear suitable gloves, eye protection, and protective clothing when handling this compound . The safety and hazards of 1-Acetyl-4-chloro-1H-indazole specifically are not mentioned in the retrieved papers.
Mechanism of Action
Target of Action
1-Acetyl-4-chloro-1H-indazole, also known as 1-(4-Chloro-1H-indazol-1-yl)ethanone, is a heterocyclic compound that has been found to have a wide variety of biological activities Indazole derivatives have been reported to exhibit anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, and antihypertensive activities . These activities suggest that the compound may interact with a range of targets, including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
For example, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner . This suggests that 1-Acetyl-4-chloro-1H-indazole may also interact with its targets to modulate their activity and induce changes in cellular processes.
Biochemical Pathways
For instance, the anti-inflammatory activity of some indazole derivatives is associated with the inhibition of cyclo-oxygenase-2 (COX-2), an enzyme involved in the inflammatory response . This suggests that 1-Acetyl-4-chloro-1H-indazole may also affect pathways related to inflammation.
Result of Action
One study reported that a compound, 3-amino- n - (4-benzylphenyl)-5-chloro-1h-indazole-1-carboxamide, was able to inhibit cell growth with gi50 values in the 0041–336 μM range, being very effective against colon and melanoma cell lines . This suggests that 1-Acetyl-4-chloro-1H-indazole may also have similar effects.
properties
IUPAC Name |
1-(4-chloroindazol-1-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c1-6(13)12-9-4-2-3-8(10)7(9)5-11-12/h2-5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYJCQCITQRLLC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=C(C=N1)C(=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30505275 |
Source
|
Record name | 1-(4-Chloro-1H-indazol-1-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30505275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-4-chloro-1H-indazole | |
CAS RN |
145439-15-2 |
Source
|
Record name | 1-(4-Chloro-1H-indazol-1-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30505275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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